(2S)-2-[3-(Trifluoromethyl)phenyl]propan-1-ol

• IUPAC Name: (2S)-2-[3-(trifluoromethyl)phenyl]propan-1-ol
• InChI: InChI=1S/C10H11F3O/c1-7(6-14)8-3-2-4-9(5-8)10(11,12)13/h2-5,7,14H,6H2,1H3/t7-/m1/s1
• InChI Key: YPNYGSFYOGVZRS-SSDOTTSWSA-N
• Canonical SMILES: CC(CO)C1=CC(=CC=C1)C(F)(F)F
• Isomeric SMILES: C[C@H](CO)C1=CC(=CC=C1)C(F)(F)F
• Molecular Formula: C10H11F3O
• Molecular Weight: 204.19 g/mol

Description

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that transform starting materials into the desired product. The synthesis is often optimized to improve yield, reduce cost, and minimize environmental impact.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry. These techniques can provide information about the compound’s atomic arrangement, bond lengths and angles, and molecular mass.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound undergoes. This can include its reactivity with other substances, its stability under various conditions, and the mechanisms of its reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These properties can be determined through various experimental techniques.

Mechanism of Action

The mechanism of action is typically studied for bioactive compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

The safety and hazards of a compound are assessed based on its toxicity, flammability, and environmental impact. This information is typically provided in a material safety data sheet.